Cas no 2769-71-3 (2,6-dimethylphenyl isocyanide)

2,6-dimethylphenyl isocyanide Properties

Names and Identifiers

• 2,6-dimethylphenyl isocyanide
• 2-isocyano-1,3-dimethylbenzene
• 2,6-Dimethylphenylisonitrile
• 2,6-Xyleneisonitrile
• 2,6-xylylisocyanide
• vic.-m-Xylyl isocyanide
• 1-Isocyano-2,6-dimethylbenzene
• 2,6-Dimethylisocyanobenzene
• 2,6-Xylyl isonitrile
• 2,6-Xylene isonitrile
• TQP0276
• Benzene, 2-isocyano-1,3-dimethyl-
• NSC141690
• 2,6-Xylyl isocyanide
• 2-isocyano-1,3-dimethyl-benzene
• NSC 141690
• GEO-03948
• NS00028353
• 2769-71-3
• 2-isocyano-1, 3-dimethylbenzene
• Benzene,2-isocyano-1,3-dimethyl-
• 2,6-dimethyiphenyl isocyanide
• J-016863
• AM84871
• AS-61319
• UNII-TD977ELU5R
• TD977ELU5R
• BCP21453
• DTXSID10182048
• EN300-07503
• SCHEMBL252631
• CAA76971
• MFCD00013479
• s10630
• AKOS000122494
• FT-0634477
• NSC-141690
• EINECS 220-459-2
• STK893679
• DIMPI cpd
• DB-047263
• BBL020973
• 2,6-DIMPI
• DTXCID20104539
• 2,6-Dimethylphenylisocyanide
• +Expand

• MDL： MFCD00013479
• InChIKey： DNJLFZHMJDSJFN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9N/c1-7-5-4-6-8(2)9(7)10-3/h4-6H,1-2H3
• SMILES： CC1=C(C(=CC=C1)C)[N+]#[C-]

Computed Properties

• Exact Mass: 131.073499g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 131.073499g/mol
• Monoisotopic Mass: 131.073499g/mol
• Topological Polar Surface Area: 4.4Ų
• Heavy Atom Count: 10
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.08490
• PSA: 0.00000
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 50-53 ºC (0.01 Torr)
• Melting Point: 72-75 °C
• Flash Point: °C
• Color/Form: Not available
• Solubility: Not available